(2R)-2-[(1-Methylindole-5-carbonyl)amino]-2-phenylacetic acid

• IUPAC Name: (2R)-2-[(1-methylindole-5-carbonyl)amino]-2-phenylacetic acid
• InChI: InChI=1S/C18H16N2O3/c1-20-10-9-13-11-14(7-8-15(13)20)17(21)19-16(18(22)23)12-5-3-2-4-6-12/h2-11,16H,1H3,(H,19,21)(H,22,23)/t16-/m1/s1
• InChI Key: IAPGIIOTLDMNNX-MRXNPFEDSA-N
• Canonical SMILES: CN1C=CC2=C1C=CC(=C2)C(=O)NC(C3=CC=CC=C3)C(=O)O
• Isomeric SMILES: CN1C=CC2=C1C=CC(=C2)C(=O)N[C@H](C3=CC=CC=C3)C(=O)O
• Molecular Formula: C18H16N2O3
• Molecular Weight: 308.3 g/mol

Description

“(2R)-2-[(1-Methylindole-5-carbonyl)amino]-2-phenylacetic acid” is a complex organic compound that contains an indole ring (a bicyclic structure consisting of a six-membered benzene ring fused to a five-membered nitrogen-containing pyrrole ring), a phenyl group (a functional group made up of six hydrogen and carbon atoms), and a carboxylic acid group (consisting of a carbon atom double-bonded to an oxygen atom and single-bonded to a hydroxyl group).

Synthesis Analysis

While specific synthesis methods for this compound are not available, it’s likely that it could be synthesized through a series of organic reactions. For instance, carbonylation reactions are known to be an efficient method for synthesizing α,β-unsaturated carbonyl compounds, which are key building blocks in organic chemistry.

Chemical Reactions Analysis

The compound contains several functional groups that could undergo a variety of chemical reactions. For example, the carboxylic acid group could participate in acid-base reactions, esterification reactions, and amide formation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of a carboxylic acid group would likely make the compound acidic. The compound’s solubility would depend on the balance between its polar (carboxylic acid) and nonpolar (phenyl and indole) regions.